Cas no 7092-76-4 (1,5-Ethano-2H-1,5-benzodiazepine,3,4-dihydro-(8CI,9CI))

• Product Name: 1,5-Ethano-2H-1,5-benzodiazepine,3,4-dihydro-(8CI,9CI)
• CAS No: 7092-76-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 853222
• PubChem ID: 599964
• Update Time: 2025-04-19

1,5-Ethano-2H-1,5-benzodiazepine,3,4-dihydro-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Ethano-2H-1,5-benzodiazepine,3,4-dihydro-(8CI,9CI)
• 3,4-DIHYDRO-1,5-ETHANO-2H-1,5-BENZODIAZEPINE
• benzo<f>-1,5-diazabicyclo<3.2.2>nonene
• 7092-76-4
• 1,8-Diazatricyclo[6.3.2.02,7]trideca-2,4,6-triene
• DTXSID40344854
• Benzo [f]-1,5-diazabicyclo[3.2.2]nonene
• PVEXHBMANJIBNX-UHFFFAOYSA-N
• AG-G-77379
• SCHEMBL4423797

• Inchi： 1S/C11H14N2/c1-2-5-11-10(4-1)12-6-3-7-13(11)9-8-12/h1-2,4-5H,3,6-9H2
• InChI Key： PVEXHBMANJIBNX-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3N(CCC1)CC2

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 6.5Ų